Cas no 1361665-74-8 (3'-(Difluoromethyl)-2,4,6,4'-tetrachlorobiphenyl)

• Product Name: 3'-(Difluoromethyl)-2,4,6,4'-tetrachlorobiphenyl
• CAS No: 1361665-74-8
• MF: C₁₃H₆Cl₄F₂
• MW: 341.99554681778
• CID: 4995499
• Update Time: 2025-06-13

3'-(Difluoromethyl)-2,4,6,4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethyl)-2,4,6,4'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2/c14-7-4-10(16)12(11(17)5-7)6-1-2-9(15)8(3-6)13(18)19/h1-5,13H
• InChI Key： XKIGBILKRMZKGP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=C(C(F)F)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 3'-(Difluoromethyl)-2,4,6,4'-tetrachlorobiphenyl

Research Brief on 3'-(Difluoromethyl)-2,4,6,4'-tetrachlorobiphenyl (CAS: 1361665-74-8)

The compound 3'-(Difluoromethyl)-2,4,6,4'-tetrachlorobiphenyl (CAS: 1361665-74-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the significance of 3'-(Difluoromethyl)-2,4,6,4'-tetrachlorobiphenyl as a potential intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a difluoromethyl group and multiple chlorine substituents, makes it a valuable scaffold for designing compounds with enhanced metabolic stability and binding affinity. Researchers have explored its utility in targeting specific enzymes and receptors, particularly in the context of inflammatory and oncological pathways.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's role as a modulator of aryl hydrocarbon receptor (AhR) signaling. The researchers synthesized a series of derivatives and evaluated their activity in vitro, revealing that 3'-(Difluoromethyl)-2,4,6,4'-tetrachlorobiphenyl exhibits potent AhR agonism, which could be leveraged for immunomodulatory therapies. The study also noted the compound's favorable pharmacokinetic profile, with low cytotoxicity in human cell lines.

Another key area of investigation has been the environmental and toxicological impact of this compound. Given its structural similarity to polychlorinated biphenyls (PCBs), researchers have assessed its persistence and bioaccumulation potential. Preliminary findings suggest that the difluoromethyl group may reduce environmental persistence compared to traditional PCBs, but further ecotoxicological studies are warranted to confirm these observations.

In summary, 3'-(Difluoromethyl)-2,4,6,4'-tetrachlorobiphenyl represents a promising candidate for further development in both therapeutic and environmental applications. Its dual role as a bioactive scaffold and a subject of environmental scrutiny underscores the need for interdisciplinary research to fully realize its potential while mitigating risks.